Cas no 63240-26-6 (2-Bromo-4-Nitro-Naphthalen-1-Ylamine)

• Product Name: 2-Bromo-4-Nitro-Naphthalen-1-Ylamine
• CAS No: 63240-26-6
• MF: C₁₀H₇BrN₂O₂
• MW: 267.078781366348
• MDL: MFCD00085870
• CID: 426926
• PubChem ID: 22988664
• Update Time: 2025-11-02

2-Bromo-4-Nitro-Naphthalen-1-Ylamine Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenamine, 2-bromo-4-nitro-
• 2-bromo-4-nitronaphthalen-1-amine
• 2-Bromo-4-nitro-naphthalen-1-ylamine
• AC6507
• SY129737
• AS-62816
• CS-0103519
• A923586
• SB38041
• AKOS027384834
• SCHEMBL3609722
• 63240-26-6
• BDBM50425017
• CHEMBL2312203
• 2-Bromo-4-nitro-1-naphthalenamine
• DTXSID70629368
• MFCD00085870
• DB-203076
• 2-Bromo-4-Nitro-Naphthalen-1-Ylamine

• MDL： MFCD00085870
• Inchi： 1S/C10H7BrN2O2/c11-8-5-9(13(14)15)6-3-1-2-4-7(6)10(8)12/h1-5H,12H2
• InChI Key： LLEDLJCUWYEYLA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C2C=CC=CC2=C1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 265.96911
• Monoisotopic Mass: 265.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 69.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Nitronaphthalenes

Additional information on 2-Bromo-4-Nitro-Naphthalen-1-Ylamine

Comprehensive Guide to 2-Bromo-4-Nitro-Naphthalen-1-Ylamine (CAS No. 63240-26-6): Properties, Applications, and Market Insights

2-Bromo-4-Nitro-Naphthalen-1-Ylamine (CAS No. 63240-26-6) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, featuring a naphthalene backbone substituted with bromo, nitro, and amino functional groups, is widely studied for its unique chemical properties and potential uses in various industries. Researchers and manufacturers often search for 2-Bromo-4-Nitro-Naphthalen-1-Ylamine suppliers or CAS 63240-26-6 technical data to support their projects.

The molecular structure of 2-Bromo-4-Nitro-Naphthalen-1-Ylamine contributes to its reactivity, making it valuable in synthetic chemistry. The presence of both electron-withdrawing (nitro) and electron-donating (amino) groups creates interesting electronic effects, which are frequently explored in organic synthesis intermediates. This compound is often discussed in forums related to heterocyclic compound research and pharmaceutical building blocks, reflecting its importance in modern chemistry.

In pharmaceutical applications, 2-Bromo-4-Nitro-Naphthalen-1-Ylamine serves as a key intermediate in the synthesis of more complex molecules. Its structural features make it particularly useful in developing compounds with potential biological activity. Recent trends show increased interest in nitro-naphthalene derivatives for drug discovery, with researchers investigating their role in creating novel therapeutic agents. The compound's CAS 63240-26-6 identifier is frequently referenced in patent literature and scientific publications.

The chemical industry utilizes 2-Bromo-4-Nitro-Naphthalen-1-Ylamine in various processes, particularly in the production of dyes and specialty chemicals. Its unique combination of substituents allows for diverse chemical transformations, making it valuable for creating functional materials and advanced intermediates. Manufacturers often search for high purity 2-Bromo-4-Nitro-Naphthalen-1-Ylamine to ensure optimal performance in their applications.

From a market perspective, the demand for 2-Bromo-4-Nitro-Naphthalen-1-Ylamine has shown steady growth, particularly in regions with strong pharmaceutical and chemical sectors. The compound's CAS 63240-26-6 specification is crucial for quality control and regulatory compliance. Current market analyses indicate increasing interest in specialty chemical intermediates, with this compound being part of that growing segment.

Environmental and safety considerations for 2-Bromo-4-Nitro-Naphthalen-1-Ylamine follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper storage and handling procedures are recommended. Researchers often look for information about 2-Bromo-4-Nitro-Naphthalen-1-Ylamine stability and storage conditions when working with this material.

Analytical characterization of 2-Bromo-4-Nitro-Naphthalen-1-Ylamine typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods help verify the compound's purity and identity, with CAS 63240-26-6 analytical standards being important references for quality assessment. The compound's distinct spectral features make it relatively easy to identify in complex mixtures.

Future research directions for 2-Bromo-4-Nitro-Naphthalen-1-Ylamine may explore its potential in materials science and nanotechnology applications. The compound's molecular architecture suggests possible uses in creating functionalized nanomaterials or molecular devices. These emerging applications align with current scientific trends toward smart materials development and precision chemistry.

For researchers seeking 2-Bromo-4-Nitro-Naphthalen-1-Ylamine synthesis methods, several published protocols are available in the chemical literature. The compound can be prepared through controlled nitration and bromination sequences, with careful attention to reaction conditions. Optimization of these synthetic routes remains an active area of investigation in organic chemistry research.

In conclusion, 2-Bromo-4-Nitro-Naphthalen-1-Ylamine (CAS No. 63240-26-6) represents an important building block in modern chemical research and industrial applications. Its unique combination of functional groups and chemical properties continues to make it valuable across multiple disciplines. As interest grows in specialty chemical intermediates and pharmaceutical precursors, this compound is likely to maintain its relevance in scientific and industrial contexts.